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Compound of Interest

Compound Name: Methyldifluorosilane

Cat. No.: B1625915

An In-depth Guide to the Synthesis, Commercial Availability, and Spectroscopic Properties of
Methyldifluorosilane, a Promising Building Block for Novel Therapeutics.

Introduction

Methyldifluorosilane (CHsSiHF2) is a fluorinated organosilicon compound that is gaining
interest within the research and drug development communities. The incorporation of fluorine
into drug candidates is a well-established strategy in medicinal chemistry to enhance a variety
of properties, including metabolic stability, lipophilicity, and binding affinity. The difluoromethyl
group (CHF2) in particular is recognized as a valuable bioisostere for hydroxyl, thiol, and amine
functionalities, offering unique hydrogen bonding capabilities.[1][2] This technical guide
provides a comprehensive overview of the commercial availability, synthesis, and key analytical
data for Methyldifluorosilane, intended to support researchers in its application.

Commercial Avalilability

Methyldifluorosilane (CAS No. 420-34-8) is available from a number of specialized chemical
suppliers. While not a large-scale commodity chemical, it can be sourced in research and
development quantities. The purity of commercially available Methyldifluorosilane is typically
98% or higher.

Table 1: Commercial Suppliers of Methyldifluorosilane
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Supplier Reported Purity Notes
ABCR GmbH & Co. KG 98%

APAC Pharmaceutical, LLC Inquiry

Benchchem Inquiry

ChemicalBook Inquiry (lists 4 suppliers)

Conier Chem and Pharma

Inquir
Limited A

This table is not exhaustive and represents a snapshot of publicly available information.
Researchers should contact suppliers directly for current availability, pricing, and detailed
specifications.

Physicochemical Properties

A summary of the key physical and chemical properties of Methyldifluorosilane is provided in
Table 2.

Table 2: Physicochemical Properties of Methyldifluorosilane

Property Value

Molecular Formula CHaF2Si

Molecular Weight 82.12 g/mol

CAS Number 420-34-8

Boiling Point -35.6 °C

Dipole Moment 2.11 D[3]

SMILES C--INVALID-LINK--F

INChl Key DZVMPZZLNXJINLL-UHFFFAOYSA-N[3]

Experimental Protocols
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Synthesis of Methyldifluorosilane

A robust and scalable synthesis of Methyldifluorosilane has been reported in the patent
literature (W02016/32767 Al).[4] The method involves the ring-opening fluorination of 2,4,6,8-
tetramethylcyclotetrasiloxane (Da4) with boron trifluoride diethyl etherate (BFs-OEt2).

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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